Cas no 933052-44-9 (Methyl 3-[(pivaloyl)oxy]-4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carboxylate)

• Product Name: Methyl 3-[(pivaloyl)oxy]-4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carboxylate
• CAS No: 933052-44-9
• MF: C₁₅H₁₆N₂O₅
• MW: 304.297944068909
• CID: 4729904
• PubChem ID: 67198751
• Update Time: 2024-10-26

Methyl 3-[(pivaloyl)oxy]-4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[(pivaloyl)oxy]-4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carboxylate
• 4H-Pyrido[1,2-a]pyrimidine-2-carboxylic acid, 3-(2,2-dimethyl-1-oxopropoxy)-4-oxo-, methyl ester
• 933052-44-9
• SCHEMBL1881352
• Methyl 3-[(pivaloyl)oxy]-4-oxo-4H-pyrido[1,2-alpha]pyrimidine-2-carboxylate
• FEQOKTTYJCDTPC-UHFFFAOYSA-N
• Methyl 4-oxo-3-(pivaloyloxy)-4H-pyrido[1,2-a]pyrimidine-2-carboxylate

• Inchi： 1S/C15H16N2O5/c1-15(2,3)14(20)22-11-10(13(19)21-4)16-9-7-5-6-8-17(9)12(11)18/h5-8H,1-4H3
• InChI Key： FEQOKTTYJCDTPC-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C(OC(=O)C(C)(C)C)=C(C(OC)=O)N=2

Computed Properties

• Exact Mass: 304.10592162g/mol
• Monoisotopic Mass: 304.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3Ų